Cas no 1000941-33-2 (N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide)
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide
- STK500899
- T2111
-
- MDL: MFCD12027107
- Inchi: 1S/C11H21N3O2/c15-11(14-4-6-16-7-5-14)13-9-10-2-1-3-12-8-10/h10,12H,1-9H2,(H,13,15)
- InChI Key: UISPRHCALQPEKJ-UHFFFAOYSA-N
- SMILES: O1CCN(C(NCC2CNCCC2)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 229
- Topological Polar Surface Area: 53.6
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM482997-1g |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide |
1000941-33-2 | 97% | 1g |
$320 | 2023-02-03 | |
| abcr | AB405887-500 mg |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide |
1000941-33-2 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB405887-1 g |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide |
1000941-33-2 | 1 g |
€406.00 | 2023-07-19 | ||
| abcr | AB405887-5 g |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide |
1000941-33-2 | 5 g |
€1,074.00 | 2023-07-19 | ||
| TRC | N020845-100mg |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide |
1000941-33-2 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N020845-250mg |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide |
1000941-33-2 | 250mg |
$ 380.00 | 2022-06-03 | ||
| TRC | N020845-500mg |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide |
1000941-33-2 | 500mg |
$ 600.00 | 2022-06-03 | ||
| abcr | AB405887-500mg |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide; . |
1000941-33-2 | 500mg |
€333.00 | 2025-02-14 | ||
| abcr | AB405887-1g |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide; . |
1000941-33-2 | 1g |
€397.00 | 2025-02-14 | ||
| abcr | AB405887-5g |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide; . |
1000941-33-2 | 5g |
€1037.00 | 2025-02-14 |
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide
N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide: A Comprehensive Overview
The compound with CAS No. 1000941-33-2, commonly referred to as N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The morpholine ring system, a six-membered heterocycle containing oxygen, forms the core of this molecule, while the piperidin-3-ylmethyl group adds complexity and functionality to its structure.
Recent studies have highlighted the importance of morpholine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The carboxamide functional group in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. Researchers have explored the potential of this compound as a lead molecule for developing therapies targeting various diseases, including central nervous system disorders and inflammatory conditions.
The synthesis of N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Key steps include the formation of the morpholine ring, subsequent functionalization to introduce the piperidine moiety, and finally, the incorporation of the carboxamide group. Advanced techniques such as microwave-assisted synthesis and high-throughput screening have been employed to optimize the synthesis process, ensuring scalability and cost-effectiveness.
From a biological standpoint, this compound has demonstrated promising activity in vitro against several enzyme targets. For instance, studies have shown that it exhibits inhibitory effects on enzymes involved in inflammation pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels has been explored, suggesting its utility in treating conditions such as epilepsy and chronic pain.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions at the molecular level. Molecular docking studies have revealed that N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide binds effectively to specific receptor sites, providing insights into its mechanism of action. These findings are critical for guiding further optimization efforts aimed at improving its therapeutic efficacy.
In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic concentrations. However, further preclinical testing is required to fully assess its safety profile and determine its suitability for clinical trials. Regulatory agencies emphasize the importance of thorough toxicological evaluations for compounds entering the drug development pipeline.
The integration of green chemistry principles into the synthesis and application of N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide is another area of active research. Scientists are exploring methods to minimize waste generation and reduce environmental impact during its production process. This aligns with global efforts to promote sustainable practices within the chemical industry.
Looking ahead, collaborations between academia and industry are expected to accelerate the translation of this compound into clinical use. Partnerships aimed at advancing preclinical studies and early-stage clinical trials will be instrumental in determining its therapeutic potential. Additionally, leveraging artificial intelligence (AI) tools for predictive modeling could further enhance our understanding of this compound's behavior in complex biological systems.
In conclusion, N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide represents a promising lead molecule with diverse applications in drug discovery. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a valuable asset in addressing unmet medical needs. Continued research efforts will undoubtedly shed more light on its therapeutic potential and pave the way for innovative treatment options.
1000941-33-2 (N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide) Related Products
- 655256-65-8(4-Morpholinecarboxamide, N-(5-aminopentyl)-)
- 432526-72-2(N-(2-ethylhexyl)morpholine-4-carboxamide)
- 102043-57-2(4-Morpholinecarboxamide,N-dodecyl-)
- 37515-02-9(4-Morpholinecarboxamide, N,N-dioctadecyl-)
- 349118-92-9(4-[(3,5-dimethylpiperidin-1-yl)carbonyl]morpholine)
- 315706-81-1(4-Morpholinecarboxamide,N-(4-propylcyclohexyl)-)
- 412356-46-8(1-(morpholin-4-ylcarbonyl)piperidin-4-amine)
- 139994-67-5(Morpholine, 4-(1-piperidinylcarbonyl)-)
- 349118-98-5(1-(morpholin-4-ylcarbonyl)azepane)
- 448912-69-4(N-(1,5-dimethylhexyl)-4-morpholinecarboxamide)